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Compound of Interest

Compound Name: 12:0 EPC chloride

Cat. No.: B11927669 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of 12:0 EPC chloride (1,2-dilauroyl-sn-glycero-3-

ethylphosphocholine, chloride salt), ensuring compliance with safety protocols and fostering a

secure laboratory environment.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Avanti Polar Lipids, 12:0 EPC chloride
is classified as a non-hazardous substance or mixture. This classification is the primary

determinant for the recommended disposal procedures. The lipid is also noted to have low

toxicity and to be biodegradable.[1][2]

Key Data Summary:
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Property Value Source

Chemical Name

1,2-dilauroyl-sn-glycero-3-

ethylphosphocholine (chloride

salt)

[2]

Synonyms 12:0 EPC (Cl Salt) [2]

Hazard Classification
Not a hazardous substance or

mixture
[2]

Toxicity Low toxicity [1]

Biodegradability Biodegradable [1]

Molecular Weight 686.34 g/mol [2]

Disposal Protocol for 12:0 EPC Chloride
Given its non-hazardous nature, the disposal of 12:0 EPC chloride should follow standard

laboratory procedures for non-hazardous chemical waste. The primary goal is to prevent

environmental contamination and ensure the safety of all laboratory personnel.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Clearly label a dedicated waste container for "Non-hazardous lipid waste: 12:0 EPC
chloride".

Ensure that this waste stream is kept separate from hazardous chemical waste to avoid

cross-contamination and unnecessary disposal costs.

Small Quantities (Residual amounts in containers):

For empty containers with minimal residue, they can be considered non-hazardous.

Triple rinse the container with a suitable solvent (e.g., ethanol or water). The first rinse

should be collected as chemical waste. Subsequent rinses, if local regulations permit, may

be disposed of down the drain with copious amounts of water.
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Deface or remove the original label from the empty container before placing it in the

regular laboratory glass or plastic recycling, as appropriate.

Bulk Quantities (Unused or waste solutions):

While 12:0 EPC chloride is non-hazardous, it is best practice to dispose of it through your

institution's chemical waste program.

Collect the waste in a clearly labeled, sealed, and leak-proof container.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal. They will have specific procedures for incinerating or landfilling non-

hazardous chemical waste.

Do not pour large quantities of 12:0 EPC chloride, even in solution, down the drain

without explicit approval from your EHS office.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 12:0 EPC chloride in a laboratory setting.
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Start: 12:0 EPC Chloride Waste

Assess Quantity of Waste

Small Quantity / Empty Container

Residual
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Bulk

Triple rinse container.
Collect first rinse as chemical waste.

Collect in a labeled,
sealed waste container

Deface original label

Dispose of container in
appropriate lab recycling

End of Disposal Process

Contact Environmental Health & Safety (EHS)
for waste pickup

Click to download full resolution via product page

Disposal Workflow for 12:0 EPC Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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